![molecular formula C7H13ClN2O2 B1526128 1-(2-Aminoethyl)piperidine-2,6-dione hydrochloride CAS No. 1354952-37-6](/img/structure/B1526128.png)
1-(2-Aminoethyl)piperidine-2,6-dione hydrochloride
Overview
Description
“1-(2-Aminoethyl)piperidine-2,6-dione hydrochloride” is a chemical compound . It is a functionalized Cereblon ligand used for the development of protein degrader building blocks . It contains a terminal amine group, allowing rapid conjugation of carboxyl-containing linkers .
Synthesis Analysis
The synthesis of piperidine-2,6-diones can be readily achieved on a kilo-scale . The method allows the synthesis of CRBN ligands as well as the drug Aminoglutethimide .Molecular Structure Analysis
The molecular formula of “this compound” is C7H13ClN2O2 . Its molecular weight is 192.64332 g/mol .Chemical Reactions Analysis
“1-(2-Aminoethyl)piperidine” on [1+1] condensation reaction with 3-methoxy salicylaldehyde yields a tridentate Schiff base ligand . It was used in the modification of vinylbenzyl chloride/divinylbenzene gel copolymer bead .Scientific Research Applications
Synthesis and Enzyme Inhibition
- Aromatase Inhibition: The synthesis of 3-cycloalkyl-substituted 3-(4-aminophenyl)piperidine-2,6-diones, including derivatives of 1-(2-Aminoethyl)piperidine-2,6-dione, has shown potent in vitro inhibition of human placental aromatase. This enzyme converts androgens to estrogens, suggesting potential therapeutic applications in estrogen-dependent diseases, such as mammary tumors (Hartmann et al., 1992).
Chemical Synthesis Methods
One-Step Synthesis Method
A convenient one-step method for preparing 2-substituted naphtho[2,3-g]indole-6,11-diones, involving the addition of piperidine to 1-amino-2-acetylenylanthraquinone and subsequent cyclization, has been developed. This highlights the versatility of piperidine derivatives in chemical synthesis (Piskunov et al., 1990).
Novel One-Pot Synthesis
An efficient approach for synthesizing N-amino pyridine-2,6-dione derivatives via a novel one-pot, three-component reaction has been reported. This method signifies the importance of such compounds in advanced synthetic chemistry (Asadi et al., 2020).
Photocycloaddition and Photo-Induced Electron Transfer
Photocycloaddition
Studies on 1,5-dihydropyrrol-2-ones and 5,6-dihydro-1H-pyridin-2-ones with alkenyl side chains have demonstrated efficient intramolecular [2+2]-photocycloaddition reactions. These findings underscore the potential of piperidine-2,6-diones in photochemical applications (Albrecht et al., 2008).
Photo-Induced Electron Transfer
Piperazine substituted naphthalimides, closely related to piperidine-2,6-diones, show luminescent properties and photo-induced electron transfer. This indicates their possible applications in photodynamic therapy and as fluorescence probes (Gan et al., 2003).
Therapeutic and Biological Applications
Potential in Lipid Peroxidation Inhibition
Certain piperidine-2,6-dione derivatives have shown potent inhibitory activity against lipid peroxidation, suggesting their role in preventing oxidative stress-related diseases (Braughler et al., 1987).
Aromatase Inhibition and Cancer Therapy
Analogues of aminoglutethimide, structurally related to piperidine-2,6-diones, have been synthesized as selective inhibitors of aromatase, presenting them as potential candidates for treating hormone-dependent breast cancer (Hartmann & Batzl, 1986).
Mechanism of Action
The application describes a series of novel substituted piperidine-2,6-dione derivatives and their use in reducing widely interspaced zinc finger motif (WIZ) protein expression levels and/or inducing fetal hemoglobin (HbF) protein expression levels . These are useful for the treatment of sickle cell disease and β-thalassemia .
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is classified as a flammable liquid, skin corrosive/irritant, and causes serious eye damage .
Relevant Papers The relevant papers retrieved discuss the synthesis of piperidine-2,6-diones , the use of “1-(2-Aminoethyl)piperidine” in the modification of vinylbenzyl chloride/divinylbenzene gel copolymer bead , and the use of novel substituted piperidine-2,6-dione derivatives in reducing WIZ protein expression levels and/or inducing HbF protein expression levels .
properties
IUPAC Name |
1-(2-aminoethyl)piperidine-2,6-dione;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O2.ClH/c8-4-5-9-6(10)2-1-3-7(9)11;/h1-5,8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGAPNBLDVRLPDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C(=O)C1)CCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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